methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-imidazole-4-carboxylate

• IUPAC Name: methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]imidazole-4-carboxylate
• InChI: InChI=1S/C15H18N2O4/c1-10-3-5-11(6-4-10)13(19)7-17-9-16-14(12(17)8-18)15(20)21-2/h3-6,9,13,18-19H,7-8H2,1-2H3
• InChI Key: FQYOELXCUXLIAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CN2C=NC(=C2CO)C(=O)OC)O
• Molecular Formula: C15H18N2O4
• Molecular Weight: 290.31 g/mol

Description

Methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-imidazole-4-carboxylate is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.319. The purity is usually 95%.
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Scientific Research Applications

Reactivity and Synthesis

• Alkyl(hetero)aromatic α-hydroxyamino oximes react with ethyl glyoxylate to form 5-aryl(hetaryl)-1-hydroxy-1H-imidazole-2-carboxylic acid ethyl esters, including compounds related to methyl 5-(hydroxymethyl)-1-[2-hydroxy-2-(4-methylphenyl)ethyl]-1H-imidazole-4-carboxylate (Nikolaenkova, Grishchenko & Tikhonov, 2019).
• The synthesis of ethyl 4-[(1-hydroxy-1-methyl)ethyl]-2-propyl-1H-imidazole-5-carboxylate, a key intermediate of Olmesartan, from butanoic acid and o-phenylenediamine, demonstrates the relevance of imidazole derivatives in pharmaceutical synthesis (Zheng-rong, 2007).

Structural and Chemical Properties

• The hydrolysis of ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate leads to compounds crystallizing as dihydrates, indicating specific crystal structures and molecular interactions (Wu, Liu & Ng, 2005).
• The study of ethyl 5-amino-1-aryl-1H-imidazole-4-carboxylates explores hydrogen-bonded supramolecular structures, essential for understanding molecular interactions and stability (Costa et al., 2007).

Pharmacological Applications

• Research on thromboxane synthase inhibitors explores analogues of imidazole derivatives, indicating their potential in developing treatments for thrombotic diseases (Manley et al., 1987).

Impurities Identification

• The identification and characterization of impurities in the synthesis of imidazole derivatives are critical for pharmaceutical quality control and safety (Venkannaa et al., 2015).

Biochemical Synthesis and Modifications

• Alkylation and acylation of aminoimidazoles related to purine nucleotide and thiamine biosynthesis have been studied, showcasing the significance of imidazole derivatives in biochemical pathways (Mackenzie et al., 1988).

Crystallographic Studies

• Crystallographic studies of ethyl 2-(4-methoxyphenyl)-1H-benzo[d]imidazole-5-carboxylate dihydrate highlight the importance of imidazole derivatives in understanding molecular geometry and interactions (Yeong et al., 2018).